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Compound of Interest

Compound Name: (Rac)-WAY-161503

Cat. No.: B1228924 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for characterizing the effects of WAY-

161503, a potent 5-HT2C receptor agonist, in a cell culture setting. The following sections

detail the methodologies for key experiments, present quantitative data in structured tables,

and include diagrams of signaling pathways and experimental workflows.

Introduction to WAY-161503
WAY-161503 is a selective and high-affinity agonist for the serotonin 5-HT2C receptor, with

lower affinity for the 5-HT2A and 5-HT2B receptors.[1][2] Its primary mechanism of action

involves the activation of Gq/G11 G-proteins, leading to the stimulation of phospholipase C

(PLC). This initiates a signaling cascade that results in the production of inositol phosphates

(IPs) and the mobilization of intracellular calcium.[1][2] Furthermore, activation of the 5-HT2C

receptor by WAY-161503 can also trigger the recruitment of β-arrestin.[3] These signaling

events make WAY-161503 a valuable tool for studying 5-HT2C receptor pharmacology and its

downstream cellular consequences.

Data Presentation
The following tables summarize the in vitro pharmacological profile of WAY-161503 at human

serotonin 5-HT2 receptors.

Table 1: Receptor Binding Affinities of WAY-161503
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Receptor Radioligand Cell Line Ki (nM)

5-HT2C [3H]mesulergine CHO 32 ± 6[1][2]

5-HT2C [125I]DOI CHO 3.3 ± 0.9[1][2]

5-HT2A [125I]DOI CHO 18[1][2]

5-HT2B [3H]5-HT CHO 60[1][2]

Table 2: Functional Potency and Efficacy of WAY-161503

Assay Cell Line EC50 (nM) Efficacy

Inositol Phosphate

Accumulation
CHO 8.5[1][2] Full Agonist[1][2]

Calcium Mobilization CHO 0.8[1][2] Full Agonist[1][2]

Arachidonic Acid

Release
CHO 38[1]

77% (Partial Agonist)

[1]

β-Arrestin Recruitment

(TANGO assay)
293T 316[3] Not specified

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the key signaling pathway activated by WAY-161503 and the

general workflow for the experimental protocols described below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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